2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid

• IUPAC Name: 2-(6-oxo-1H-pyridin-3-yl)acetic acid
• InChI: InChI=1S/C7H7NO3/c9-6-2-1-5(4-8-6)3-7(10)11/h1-2,4H,3H2,(H,8,9)(H,10,11)
• InChI Key: XKPJULDZLXWTEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC=C1CC(=O)O
• Molecular Formula: C7H7NO3
• Molecular Weight: 153.14 g/mol
• CAS No.: 158155-12-5

Description

2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid, also known as 3,5-dihydro-2H-pyridine-2,6-dione-2-acetic acid, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• A novel compound, 2-oxo-1,2-dihydropyridine-1-acetic acid, related to 2-(6-Oxo-1,6-dihydropyridin-3-yl)acetic acid, was synthesized and characterized. This synthesis involved reactions of 2-hydroxypyridine and chloroacetic acid. The compound was analyzed using elemental analysis, IR spectrum, and X-ray diffraction, highlighting its ketonic configuration and one-dimensional chain structure (Zhao Jing-gui, 2005).

Structural Studies

• (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids were prepared from 2-aminopyridines, showing potential for diverse applications in molecular conformations and structures. This was demonstrated through NMR spectral and X-Ray data (W. Chui et al., 2004).

Molecular Properties and Quantum Chemical Analysis

• DFT and quantum-chemical calculations were performed on molecules related to this compound, such as {[2-(2-oxopyrrolidin-1-yl)ethyl]thio}acetic acid. These studies provide insights into the electronic properties like HOMO, LUMO energy, and molecular densities, relevant for understanding the chemical behavior and potential applications of these compounds (M. Bouklah et al., 2012).

Synthesis Techniques and Mechanisms

• Various synthesis techniques involving similar compounds have been developed. For example, the synthesis of 1,4-dihydropyridines from methyl propiolate, aromatic aldehydes, and ammonium acetate in acetic acid. These methods and the resulting products could potentially be adapted or be informative for working with this compound (Tomy Chennat & U. Eisner, 1975).

Crystallographic Studies

• Crystal structure studies, such as the analysis of the fluroxypyr and triclopyr, both containing pyridine structures similar to this compound, provide valuable insights into intermolecular interactions and structural configurations. These findings can be instrumental in understanding the solid-state properties and potential applications of this compound (Hyunjin Park et al., 2016; Seonghwa Cho et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the enzyme aldose reductase (alr2) .

Mode of Action

It’s suggested that the carboxylic group in similar compounds plays a key role in their outstanding activity .

Biochemical Pathways

Compounds with similar structures have been found to inhibit the enzyme aldose reductase (alr2), which plays a crucial role in the polyol pathway .

Result of Action

Similar compounds have shown high inhibitory efficacy with attractive ic 50 values .